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Introduction
o-Terphenyl, a solid aromatic hydrocarbon, has been identified as a plasticizer for various

polymers. Its primary function is to increase the flexibility and workability of polymeric materials

by lowering the glass transition temperature (Tg). This is achieved by the o-terphenyl
molecules inserting themselves between the polymer chains, thereby reducing intermolecular

forces and increasing chain mobility.[1][2][3] While historically used as a plasticizer for

polystyrene, its application in other polymers is an area of ongoing research.[4] These

application notes provide an overview of the use of o-terphenyl as a polymer plasticizer,

including its effects on polymer properties and detailed protocols for its incorporation and

characterization.

Mechanism of Action: Plasticization
Plasticizers, such as o-terphenyl, function by increasing the free volume within the polymer

matrix. The small molecules of the plasticizer position themselves between the long polymer

chains, disrupting the close packing and reducing the energy required for segmental motion.
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This leads to a decrease in the glass transition temperature (Tg), the temperature at which the

polymer transitions from a rigid, glassy state to a more flexible, rubbery state. The reduction in

Tg is a key indicator of plasticizer efficiency.

Data Presentation: Effects of o-Terphenyl on
Polymer Properties
Disclaimer: Extensive literature searches did not yield comprehensive quantitative data for the

effects of o-terphenyl on the mechanical and thermal properties of a wide range of polymers.

The following tables present illustrative data based on the typical effects of a generic plasticizer

on Polystyrene (PS), Polyvinyl Chloride (PVC), and Polycarbonate (PC) to demonstrate the

expected trends. Researchers should generate their own data for specific o-terphenyl
concentrations and polymer systems.

Table 1: Illustrative Effect of a Plasticizer on the Glass Transition Temperature (Tg) of Various

Polymers

Polymer
Plasticizer Concentration
(wt%)

Glass Transition
Temperature (Tg) (°C)

Polystyrene (PS) 0 100

5 90

10 82

20 68

Polyvinyl Chloride (PVC) 0 85

10 65

20 48

30 30

Polycarbonate (PC)* 0 150

5 142

10 135
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Note: While o-terphenyl is expected to act as a plasticizer, some studies on its isomer, p-

terphenyl, have shown an "anti-plasticizing" effect in polycarbonate, where the modulus

increases.[5] The compatibility and effect of o-terphenyl on polycarbonate require

experimental verification.

Table 2: Illustrative Effect of a Plasticizer on the Mechanical Properties of Polymers

Polymer
Plasticizer
Concentration
(wt%)

Tensile Strength
(MPa)

Elongation at
Break (%)

Polystyrene (PS) 0 45 2

10 38 5

20 30 10

Polyvinyl Chloride

(PVC)
0 50 5

20 35 150

40 25 300

Polycarbonate (PC) 0 60 110

10 55 120

Table 3: Illustrative Effect of a Plasticizer on the Thermal Stability of Polymers (Decomposition

Temperature)
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Polymer
Plasticizer Concentration
(wt%)

Onset of Decomposition
(TGA, °C)

Polystyrene (PS) 0 375

10 365

20 355

Polyvinyl Chloride (PVC) 0 280

20 270

Polycarbonate (PC) 0 480

10 470

Experimental Protocols
The following are detailed protocols for the incorporation of o-terphenyl into polymers and the

subsequent characterization of the plasticized materials.

Protocol 1: Preparation of Plasticized Polymer Films by
Solvent Casting
This method is suitable for polymers that are soluble in a common solvent with o-terphenyl.

Materials:

Polymer (e.g., Polystyrene, Polycarbonate)

o-Terphenyl (plasticizer)

Volatile solvent (e.g., toluene, dichloromethane, tetrahydrofuran)

Glass petri dishes or a flat glass plate

Magnetic stirrer and stir bar

Drying oven (vacuum or atmospheric)
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Procedure:

Solution Preparation:

Dissolve a known weight of the polymer in a suitable volatile solvent to create a solution of

a specific concentration (e.g., 10% w/v). Stir until the polymer is completely dissolved.

Prepare a stock solution of o-terphenyl in the same solvent.

Add the desired volume of the o-terphenyl stock solution to the polymer solution to

achieve the target plasticizer concentration (e.g., 5, 10, 20 wt% relative to the polymer).

Stir the mixture thoroughly to ensure homogeneity.

Film Casting:

Pour the polymer-plasticizer solution into a clean, level glass petri dish or onto a flat glass

plate.

Ensure the solution spreads evenly to form a uniform layer.

Solvent Evaporation:

Cover the petri dish with a perforated lid or place the glass plate in a fume hood to allow

for slow solvent evaporation at room temperature. This helps to minimize the formation of

bubbles and ensures a smooth film surface.

Once the majority of the solvent has evaporated, transfer the film to a vacuum oven.

Dry the film under vacuum at a temperature below the boiling point of the solvent and

below the Tg of the plasticized polymer until a constant weight is achieved. This ensures

the complete removal of any residual solvent.

Film Removal:

Carefully peel the dried film from the glass substrate.
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Solvent Casting Workflow for Plasticized Films

Protocol 2: Preparation of Plasticized Polymer Blends
by Melt Blending
This method is suitable for thermally stable polymers and is a common industrial practice.

Materials:

Polymer in pellet or powder form (e.g., PVC, Polystyrene)

o-Terphenyl powder

Internal mixer (e.g., Brabender Plasticorder) or a twin-screw extruder

Compression molder

Procedure:

Dry Blending:

In a container, thoroughly mix the polymer pellets/powder with the desired weight

percentage of o-terphenyl powder.

Melt Compounding:

Set the temperature of the internal mixer or extruder zones to a temperature above the

melting or softening point of the polymer but below its degradation temperature.

Feed the dry blend into the mixer/extruder.
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Melt and compound the mixture for a sufficient time to ensure homogeneous distribution of

the o-terphenyl within the polymer matrix.

Sample Preparation:

Collect the extrudate or the compounded melt.

Use a compression molder to press the material into sheets of a desired thickness. The

molding temperature and pressure should be optimized for the specific polymer blend.

Allow the molded sheets to cool to room temperature before cutting specimens for

characterization.

Material Preparation Melt Compounding Sample Molding Final Product

Dry Blend Polymer
and o-Terphenyl

Feed into
Mixer/Extruder Melt and Mix Compression Mold

into Sheets Cut Test Specimens

Click to download full resolution via product page

Melt Blending Workflow for Plasticized Polymers

Protocol 3: Characterization of Plasticized Polymers
Differential Scanning Calorimetry (DSC) for Glass Transition Temperature (Tg) Determination

(ASTM E1356):

Prepare a small sample (5-10 mg) of the plasticized polymer film or molded sheet.

Place the sample in an aluminum DSC pan and seal it.

Use an empty sealed pan as a reference.

Perform a heat-cool-heat cycle in the DSC instrument under a nitrogen atmosphere. A

typical procedure involves:
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Heating from room temperature to a temperature above the expected Tg at a rate of 10-

20 °C/min to erase the thermal history.

Cooling at a controlled rate (e.g., 10 °C/min) to below the Tg.

Heating again at a rate of 10-20 °C/min.

The glass transition temperature is determined from the midpoint of the step change in the

heat flow curve during the second heating scan.

Thermogravimetric Analysis (TGA) for Thermal Stability Assessment (ASTM E1131):

Place a small sample (10-20 mg) of the plasticized polymer in a TGA pan.

Heat the sample from room temperature to a high temperature (e.g., 600 °C) at a constant

heating rate (e.g., 10 °C/min) under a nitrogen or air atmosphere.

Record the weight loss as a function of temperature.

The onset of decomposition temperature is determined from the TGA curve, which

indicates the thermal stability of the material.

Tensile Properties (ASTM D638 for molded specimens, ASTM D882 for thin films):

Cut dumbbell-shaped specimens from the molded sheets (ASTM D638) or rectangular

strips from the cast films (ASTM D882) with precise dimensions.

Condition the specimens at a standard temperature and humidity (e.g., 23 °C and 50%

RH) for at least 24 hours.

Mount the specimen in the grips of a universal testing machine.

Apply a tensile load at a constant crosshead speed until the specimen fractures.

Record the load and elongation data.

Calculate the tensile strength, elongation at break, and Young's modulus from the stress-

strain curve.
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Logical Relationship of Polymer Plasticization
The following diagram illustrates the logical relationship between the addition of a plasticizer

like o-terphenyl and the resulting changes in polymer properties.
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Logical Flow of Polymer Plasticization

Conclusion
o-Terphenyl can be an effective plasticizer for certain polymers, notably polystyrene. Its

incorporation leads to a reduction in the glass transition temperature and an increase in

flexibility. The provided protocols offer a standardized approach for preparing and

characterizing o-terphenyl-plasticized polymers. It is crucial for researchers to conduct their

own comprehensive studies to determine the optimal concentration of o-terphenyl and to fully
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characterize the performance of the resulting materials for their specific applications. The

illustrative data highlights the expected trends, but empirical validation is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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